Cas no 1736-75-0 (Benzene,1-methyl-2-[(trifluoromethyl)thio]-)
1736-75-0 structure
Product Name:Benzene,1-methyl-2-[(trifluoromethyl)thio]-
CAS No:1736-75-0
MF:C8H7F3S
MW:192.201391458511
MDL:MFCD04973016
CID:118017
PubChem ID:13446340
Update Time:2025-04-18
Benzene,1-methyl-2-[(trifluoromethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-methyl-2-[(trifluoromethyl)thio]-
- 1-methyl-2-(trifluoromethylsulfanyl)benzene
- 1-Methyl-2-trifluoromethylsulfanyl-benzene
- o-Tolyl trifluoroMethyl sulfide
- 2-(TRIFLUOROMETHYLTHIO)-TOLUENE
- 2-Methylphenyl trifluoroMethyl sulphide ,2-(TrifluoroMethylthio)toluene
- DTXSID60541065
- 2-((Trifluoromethyl)thio)toluene
- MFCD04973016
- AKOS006343075
- 1-methyl-2-[(trifluoromethyl)sulfanyl]benzene
- SCHEMBL476656
- 1-methyl-2-[(trifluoromethyl)thio]benzene
- FT-0633806
- Benzene, 1-methyl-2-[(trifluoromethyl)thio]-
- 1736-75-0
- LDOBUJQKSMQKPK-UHFFFAOYSA-N
- A811547
- 2-(trifluoromethylthio)toluene
- o-tolyl(trifluoromethyl)sulfane
-
- MDL: MFCD04973016
- Inchi: 1S/C8H7F3S/c1-6-4-2-3-5-7(6)12-8(9,10)11/h2-5H,1H3
- InChI Key: LDOBUJQKSMQKPK-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)C1C=CC=CC=1C
Computed Properties
- Exact Mass: 192.02200
- Monoisotopic Mass: 192.02205588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Density: 1.25
- Boiling Point: 123.7°Cat760mmHg
- Flash Point: 28.6°C
- Refractive Index: 1.493
- PSA: 25.30000
- LogP: 3.60690
Benzene,1-methyl-2-[(trifluoromethyl)thio]- Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R36/37/38
Benzene,1-methyl-2-[(trifluoromethyl)thio]- Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Benzene,1-methyl-2-[(trifluoromethyl)thio]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 032929-250mg |
1-Methyl-2-trifluoromethylsulfanyl-benzene |
1736-75-0 | 250mg |
£160.00 | 2022-02-28 | ||
| Fluorochem | 032929-2g |
1-Methyl-2-trifluoromethylsulfanyl-benzene |
1736-75-0 | 2g |
£731.00 | 2022-02-28 | ||
| Fluorochem | 032929-1g |
1-Methyl-2-trifluoromethylsulfanyl-benzene |
1736-75-0 | 1g |
£465.00 | 2022-02-28 | ||
| Alichem | A010012854-250mg |
2-(Trifluoromethylthio)toluene |
1736-75-0 | 97% | 250mg |
494.40 USD | 2021-07-05 | |
| Alichem | A010012854-500mg |
2-(Trifluoromethylthio)toluene |
1736-75-0 | 97% | 500mg |
782.40 USD | 2021-07-05 | |
| Alichem | A010012854-1g |
2-(Trifluoromethylthio)toluene |
1736-75-0 | 97% | 1g |
1,475.10 USD | 2021-07-05 | |
| abcr | AB146539-1 g |
2-(Trifluoromethylthio)toluene, 98%; . |
1736-75-0 | 98% | 1g |
€215.00 | 2022-06-12 | |
| abcr | AB146539-5 g |
2-(Trifluoromethylthio)toluene, 98%; . |
1736-75-0 | 98% | 5g |
€645.00 | 2022-06-12 | |
| abcr | AB146539-1g |
2-(Trifluoromethylthio)toluene, 98%; . |
1736-75-0 | 98% | 1g |
€220.00 | 2024-04-18 | |
| abcr | AB146539-5g |
2-(Trifluoromethylthio)toluene, 98%; . |
1736-75-0 | 98% | 5g |
€495.00 | 2024-04-18 |
Benzene,1-methyl-2-[(trifluoromethyl)thio]- Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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